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Compound of Interest

Compound Name: Primeverin

Cat. No.: B093055

For Researchers, Scientists, and Drug Development Professionals

Abstract

Primeverin is a naturally occurring glycoside. This document provides a concise technical
overview of its chemical structure and known physicochemical properties based on publicly
available data. All quantitative data is summarized for clarity. Due to the limited availability of
published research, detailed experimental protocols, biological activities, and associated
signaling pathways for Primeverin are not extensively documented in the current scientific
literature.

Chemical Structure and Identity

Primeverin is chemically classified as a glycoside, consisting of a disaccharide (primeverose)
attached to an aglycone moiety.

IUPAC Name: methyl 4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-ylJoxymethyl]oxan-2-ylJoxybenzoate[1]

Molecular Formula: C20H28013[1]

Canonical SMILES: COC1=CC(=C(C=C1)C(=0)OC)O[C@H]2--INVALID-LINK--CO[C@H]3--
INVALID-LINK--0)0)0)0)0">C@ @HO[1]

INChl Key: DZRVGBRAMLSZDQ-HSMQXHTESA-N[1]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Primeverin.

Property Value Source
Molecular Weight 476.4 g/mol [1][2]
Monoisotopic Mass 476.15299094 Da [1112]
XLogP3-AA (LogP) 2.5 [1][2]
Hydrogen Bond Donor Count 7 PubChem
Hydrogen Bond Acceptor

Count 13 PubChem
Rotatable Bond Count 9 PubChem
Exact Mass 476.15299094 Da [1112]
Topological Polar Surface Area 221 A2 PubChem
Heavy Atom Count 33 PubChem
Complexity 635 [1112]

Biological Activity and Signaling Pathways

Based on the conducted literature search, there is limited specific information available
regarding the biological activity, mechanism of action, and associated signaling pathways of
Primeverin. While research exists on other natural compounds and their effects on various
signaling cascades, such as the NF-kB, PI3K/Akt/mTOR, and MAPK pathways, direct evidence
linking Primeverin to these or other specific pathways is not well-documented in the available
scientific literature.

Experimental Protocols

Detailed experimental protocols for the isolation, chemical synthesis, or specific bioassays of
Primeverin are not readily available in the public domain. General methodologies for the
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synthesis and analysis of related glycosides may be adaptable, but specific, validated protocols
for Primeverin have not been identified in the current search.

Visualization of Signaling Pathways and Workflows

As no specific signaling pathways or detailed experimental workflows for Primeverin were
identified in the literature, no diagrams could be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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